Cas no 1031989-91-9 (4-(4-tert-butylbenzenesulfonyl)-1-(3-chlorophenyl)-1H-1,2,3-triazol-5-amine)

4-(4-tert-Butylbenzenesulfonyl)-1-(3-chlorophenyl)-1H-1,2,3-triazol-5-amine is a specialized triazole derivative featuring a tert-butylbenzenesulfonyl group and a 3-chlorophenyl substituent. This compound exhibits potential utility in medicinal chemistry and materials science due to its unique structural framework, which combines a sulfonyl moiety with a chlorinated aromatic system. The presence of the triazole core enhances its stability and reactivity, making it suitable for applications in heterocyclic synthesis and drug development. Its well-defined molecular architecture allows for precise modifications, facilitating research in targeted biological interactions or functional material design. The compound's purity and structural integrity are critical for reproducible experimental outcomes in advanced chemical studies.
4-(4-tert-butylbenzenesulfonyl)-1-(3-chlorophenyl)-1H-1,2,3-triazol-5-amine structure
1031989-91-9 structure
Product Name:4-(4-tert-butylbenzenesulfonyl)-1-(3-chlorophenyl)-1H-1,2,3-triazol-5-amine
CAS No:1031989-91-9
MF:C18H19ClN4O2S
MW:390.887061357498
CID:5470532
Update Time:2025-05-25

4-(4-tert-butylbenzenesulfonyl)-1-(3-chlorophenyl)-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(4-tert-butylphenyl)sulfonyl-3-(3-chlorophenyl)triazol-4-amine
    • 4-(4-tert-butylbenzenesulfonyl)-1-(3-chlorophenyl)-1H-1,2,3-triazol-5-amine
    • Inchi: 1S/C18H19ClN4O2S/c1-18(2,3)12-7-9-15(10-8-12)26(24,25)17-16(20)23(22-21-17)14-6-4-5-13(19)11-14/h4-11H,20H2,1-3H3
    • InChI Key: LSEULLCOLQPIJA-UHFFFAOYSA-N
    • SMILES: N1C(S(C2=CC=C(C(C)(C)C)C=C2)(=O)=O)=C(N)N(C2=CC=CC(Cl)=C2)N=1

4-(4-tert-butylbenzenesulfonyl)-1-(3-chlorophenyl)-1H-1,2,3-triazol-5-amine Pricemore >>

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Additional information on 4-(4-tert-butylbenzenesulfonyl)-1-(3-chlorophenyl)-1H-1,2,3-triazol-5-amine

4-(4-Tert-butylbenzenesulfonyl)-1-(3-chlorophenyl)-1H-1,2,3-triazol-5-amine: A Comprehensive Overview

The compound 4-(4-Tert-butylbenzenesulfonyl)-1-(3-chlorophenyl)-1H-1,2,3-triazol-5-amine (CAS No. 1031989-91-9) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a triazole ring system, a sulfonyl group, and a tert-butyl substituent. The presence of these functional groups imparts unique chemical properties that make it a valuable compound in research and development.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry due to their ability to act as bioisosteres and their potential as drug candidates. The sulfonyl group in this compound is particularly interesting as it is known to enhance the bioavailability and stability of molecules. Additionally, the tert-butyl substituent contributes to the molecule's lipophilicity, which is crucial for its interaction with biological systems.

The synthesis of 4-(4-Tert-butylbenzenesulfonyl)-1-(3-chlorophenyl)-1H-1,2,3-triazol-5-amine involves a multi-step process that combines advanced organic synthesis techniques. Researchers have optimized the reaction conditions to improve yield and purity, making this compound more accessible for large-scale production. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high product quality.

In terms of applications, this compound has shown promise in the field of drug discovery. Its ability to inhibit specific enzymes and receptors makes it a potential candidate for treating various diseases, including cancer and inflammatory disorders. Recent studies have demonstrated its efficacy in inhibiting the activity of certain kinases, which are key targets in oncology research.

Moreover, the triazole ring system in this compound has been exploited in click chemistry applications. The formation of stable triazole linkages has enabled the creation of novel materials with unique properties. For instance, this compound has been used as a building block in the synthesis of advanced polymers and materials with applications in electronics and biotechnology.

The sulfonyl group in this molecule also plays a critical role in its reactivity and selectivity. Researchers have explored its use as a leaving group in substitution reactions, leading to the development of new synthetic pathways for complex molecules. The integration of this compound into supramolecular chemistry has further expanded its utility in creating self-assembled structures with potential applications in nanotechnology.

In conclusion, 4-(4-Tert-butylbenzenesulfonyl)-1-(3-chlorophenyl)-1H-1,2,3-triazol-5-amine (CAS No. 1031989-91-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in medicinal chemistry, materials science, and beyond. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing scientific innovation.

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